Cas no 1123757-49-2 (CGRP antagonist 1)

• Product Name: CGRP antagonist 1
• CAS No: 1123757-49-2
• MF: C₂₉H₂₆N₄O₄
• MW: 494.54
• CID: 5052445
• Update Time: 2025-10-16

CGRP antagonist 1 Chemical and Physical Properties

Names and Identifiers

• CGRP antagonist 1

Additional information on CGRP antagonist 1

CGRP Antagonist 1 (CAS No. 1123757-49-2): A Promising Chemical Entity in Modern Medicinal Chemistry

The compound CGRP Antagonist 1, identified by the Chemical Abstracts Service registry number 1123757-49-2, represents a significant advancement in the development of selective calcitonin gene-related peptide (CGRP) receptor antagonists. This small-molecule inhibitor, characterized by its unique structural framework, has garnered attention in the scientific community for its potential applications in treating neurovascular disorders such as migraine and cluster headache. Recent studies published in high-impact journals like Nature Neuroscience and Neurology highlight its enhanced pharmacological profile compared to earlier generations of CGRP-targeted therapies, underscoring its role as a leading candidate in current drug discovery pipelines.

CGRP Antagonist 1 is structurally distinguished by its hybrid architecture, combining a benzimidazole core with a substituted pyridine moiety linked via a flexible hydrocarbon chain. This design optimizes binding affinity to the CGRP receptor while minimizing off-target interactions. The compound’s molecular weight of approximately 450 Da and logP value of less than 5 ensure favorable physicochemical properties for oral bioavailability, as confirmed by preclinical absorption, distribution, metabolism, and excretion (ADME) studies conducted in early 2023. Notably, computational docking simulations using X-ray crystallography data from the CGRP receptor-GPCR complex revealed a binding mode that stabilizes the inactive receptor conformation, thereby preventing ligand-induced signaling pathways associated with migraine pathophysiology.

In recent clinical trials reported at the American Headache Society (AHS) Annual Meeting in June 2024, CGRP Antagonist 1 demonstrated superior efficacy compared to traditional triptans and monoclonal antibodies targeting CGRP peptides. Phase IIa data indicated a rapid onset of action within one hour of administration and sustained pain relief for up to 48 hours in patients with chronic migraine. The mechanism of action involves competitive inhibition at the CGRP receptor site, specifically targeting the calcitonin receptor-like receptor (CLR) coupled with receptor activity-modifying protein 1 (RAMP1). This selective antagonism disrupts CGRP-mediated vasodilation and neurogenic inflammation without affecting other critical physiological pathways such as calcium regulation or bone metabolism.

The synthesis of CGRP Antagonist 1 employs a convergent strategy involving palladium-catalyzed cross-coupling reactions and microwave-assisted peptide coupling steps. A study published in Chemical Communications outlined a scalable route achieving >95% purity through chromatographic purification followed by crystallization from acetonitrile-water mixtures. Structural optimization was guided by fragment-based drug design principles combined with machine learning algorithms to predict optimal binding affinities, resulting in an IC₅₀ value of sub-nanomolar concentrations against recombinant human CLR-RAMP complexes expressed in HEK cells.

Pioneering research from the University of California San Francisco (UCSF) team demonstrated that CGRP Antagonist 1 exhibits favorable pharmacokinetic properties when administered orally to non-human primates. With an oral bioavailability exceeding 60% and a terminal half-life of approximately eight hours, this compound allows for convenient dosing regimens while maintaining therapeutic plasma levels. Metabolic stability assays using human liver microsomes identified phase I metabolism primarily via CYP3A4 enzymes but showed minimal activation of CYP enzymes involved in drug-drug interactions, addressing a critical limitation observed with earlier CGRP antagonists.

In vitro assays conducted at the Mayo Clinic revealed novel insights into the compound’s mechanism beyond simple receptor blockade. Beyond suppressing CGRP-induced calcium mobilization (JCI Insight, March 2024), it was found to modulate microglial activation through an allosteric pathway discovered through unbiased proteomic screening methods. This dual action provides mechanistic advantages over existing therapies that solely target peripheral CGRP signaling pathways without addressing central nervous system components contributing to migraine pathogenesis.

A recent study comparing CGRP Antagonist 1 with erenumab and fremanezumab demonstrated superior efficacy profiles under certain conditions (Biochemical Pharmacology, October 2023). While monoclonal antibodies achieve high target coverage through prolonged half-lives, this small molecule showed faster pain relief kinetics due to its ability to cross the blood-brain barrier efficiently when administered intranasally. The dual administration routes – oral tablets for prophylactic use and nasal sprays for acute treatment – provide flexibility unmatched by current biologics-based therapies.

Safety evaluations published concurrently with efficacy data (Toxicological Sciences, December 2023) indicate an improved tolerability profile over first-generation antagonists like olcegepant. Chronic toxicity studies in rodents showed no significant organ-specific effects even at doses tenfold higher than therapeutic levels. Notably, gastrointestinal tolerability was preserved due to minimal interaction with calcitonin receptors expressed along the digestive tract – a key advantage achieved through structure-based design iterations informed by cryo-electron microscopy data from the National Institutes of Health (NIH).

Ongoing research explores potential applications beyond migraine management. Preliminary findings suggest that CGRP Antagonist 1 may mitigate neuroinflammation associated with multiple sclerosis when administered alongside disease-modifying therapies (Molecular Neurobiology, January 2024). In stroke models tested at Karolinska Institute laboratories, it reduced infarct volumes by inhibiting post-ischemic CGRP release from trigeminovascular neurons – an unexpected benefit attributed to its unique ability to modulate both pre-and post-synaptic CGRP signaling pathways simultaneously.

The development trajectory aligns with emerging trends emphasizing precision medicine approaches within neurology drug discovery programs. Unlike broad-spectrum anti-inflammatory agents that carry systemic risks, this compound’s selective antagonism preserves physiological CGRP functions while addressing pathological overactivity observed during migraine attacks (Nature Reviews Neurology, May 2024). Its chemical stability under physiological conditions allows formulation into extended-release delivery systems currently being evaluated for once-weekly dosing regimens.

A groundbreaking study published online ahead of print (Bioorganic & Medicinal Chemistry Letters, July/August issue) utilized real-time surface plasmon resonance analysis to characterize kinetic binding parameters between CGRP Antagonist 1 and its target receptors across species barriers – including human variants carrying polymorphisms linked to treatment-resistant migraines. These findings not only validate species translatability but also suggest potential utility as part of personalized medicine strategies based on genetic profiling.

Innovative formulation technologies are enhancing this compound’s therapeutic potential further still. Solid dispersion techniques combined with nanoparticulate carriers have been shown to increase brain penetration efficiency by threefold compared to conventional formulations (Journal of Pharmaceutical Sciences, April/May issue). Such advancements address one of the most challenging aspects of CNS drug development while maintaining compliance with regulatory guidelines for pharmaceutical manufacturing processes.

The compound’s discovery process exemplifies modern iterative medicinal chemistry practices involving high-throughput screening followed by structure-guided optimization cycles using cryo-EM structures deposited into Protein Data Bank since early Q3/Q4 last year (^*). Each successive analog was evaluated not only for potency but also for solubility profiles using octanol-water partitioning experiments and metabolic stability assessed via LC-MS/MS based assays – methodologies now standard across leading neuropharmacology research groups worldwide.

A recent patent application filed jointly by researchers at MIT and GlaxoSmithKline highlights novel prodrug strategies designed specifically around this chemical entity (^*). By temporarily masking polar groups during transit through biological membranes before enzymatic activation within target tissues, these derivatives aim to achieve better tissue penetration while maintaining desired pharmacodynamic properties – innovations poised to redefine next-generation migraine therapeutics.

In vivo imaging studies using positron emission tomography (PET) tracers derived from this compound’s structure have provided unprecedented insights into real-time CNS distribution patterns (^*). These visualizations demonstrated preferential accumulation within trigeminovascular pain pathways rather than widespread central nervous system distribution – minimizing potential side effects typically associated with non-selective analgesics such as opioids or NSAIDs which lack such anatomical specificity.

A Phase Ib trial currently enrolling patients evaluates combination therapy approaches pairing ^*this antagonist with calcitonin receptor agonists – exploiting their orthogonal mechanisms without overlapping toxicity profiles according to preliminary data presented at SfN Annual Meeting last November (^*). Such dual targeting strategies could potentially address refractory cases where single-agent therapies fail due incomplete pathway modulation or compensatory mechanisms activating alternative pain pathways.